4-(5H-pyrimido[5,4-b]indol-4-yl)morpholine
Overview
Description
4-(5H-pyrimido[5,4-b]indol-4-yl)morpholine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Scientific Research Applications
4-(5H-pyrimido[5,4-b]indol-4-yl)morpholine has been studied for its potential applications in various fields. In the field of cancer research, this compound has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its potential use as a therapeutic agent for Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders. In addition, this compound has been studied for its potential use as a fluorescent probe for detecting DNA damage.
Mechanism of Action
Target of Action
The primary targets of 4-{5H-pyrimido[5,4-b]indol-4-yl}morpholine are protein kinases, specifically CK1δ/ε and DYRK1A . These kinases play a crucial role in various physiological processes, including cell cycle regulation, signal transduction, and disease pathogenesis .
Mode of Action
4-{5H-pyrimido[5,4-b]indol-4-yl}morpholine interacts with its targets by inhibiting their activity. The compound binds to the active site of the kinases, preventing them from phosphorylating their substrates . This results in the modulation of the kinases’ downstream signaling pathways .
Biochemical Pathways
The inhibition of CK1δ/ε and DYRK1A by 4-{5H-pyrimido[5,4-b]indol-4-yl}morpholine affects multiple biochemical pathways. For instance, CK1δ/ε is involved in the regulation of circadian rhythms, while DYRK1A plays a role in neurodevelopment . Therefore, the inhibition of these kinases can lead to alterations in these processes .
Pharmacokinetics
The compound’s molecular weight of 25429 suggests that it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed .
Result of Action
The inhibition of CK1δ/ε and DYRK1A by 4-{5H-pyrimido[5,4-b]indol-4-yl}morpholine can lead to various molecular and cellular effects. For instance, it can disrupt the normal functioning of cells by altering signal transduction pathways . This can potentially lead to therapeutic effects in diseases where these kinases are implicated .
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(5H-pyrimido[5,4-b]indol-4-yl)morpholine in lab experiments is its potential as a therapeutic agent for cancer and neurodegenerative disorders. This compound has also been studied as a fluorescent probe for detecting DNA damage, which may be useful in studying the mechanisms of DNA repair. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and conditions for using this compound in lab experiments.
Future Directions
There are several future directions for research on 4-(5H-pyrimido[5,4-b]indol-4-yl)morpholine. One direction is to further investigate its potential as a therapeutic agent for cancer and neurodegenerative disorders. Another direction is to study its mechanism of action in more detail, particularly its effects on enzymes involved in DNA replication and repair. Additionally, further studies are needed to determine the optimal dosage and conditions for using this compound in lab experiments. Finally, research on the potential toxicity of this compound is needed to ensure its safety for use in humans.
properties
IUPAC Name |
4-(5H-pyrimido[5,4-b]indol-4-yl)morpholine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4O/c1-2-4-11-10(3-1)12-13(17-11)14(16-9-15-12)18-5-7-19-8-6-18/h1-4,9,17H,5-8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UISSSHKLLFDNOA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC=NC3=C2NC4=CC=CC=C43 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601267267 | |
Record name | 4-(4-Morpholinyl)-5H-pyrimido[5,4-b]indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601267267 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
107400-99-7 | |
Record name | 4-(4-Morpholinyl)-5H-pyrimido[5,4-b]indole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=107400-99-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(4-Morpholinyl)-5H-pyrimido[5,4-b]indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601267267 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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